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Compound of Interest

Compound Name: 4-Amino-2-bromo-6-chlorophenol

Cat. No.: B1286634 Get Quote

An In-depth Technical Guide to the Safety of 4-Amino-2-bromo-6-chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-Amino-
2-bromo-6-chlorophenol, based on available Safety Data Sheets (SDS) and toxicological

information. The data is presented to assist researchers, scientists, and drug development

professionals in the safe handling, storage, and disposal of this chemical.

Chemical Identification and Physical Properties
This section details the fundamental chemical and physical characteristics of 4-Amino-2-
bromo-6-chlorophenol.
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Property Value Citation(s)

IUPAC Name
2-Amino-4-bromo-6-

chlorophenol
[1]

Synonyms
4-Bromo-2-chloro-6-

aminophenol
N/A

CAS Number 855836-14-5 [1]

Molecular Formula C₆H₅BrClNO [1][2]

Molecular Weight 222.47 g/mol [1][2]

Appearance Off-white solid [3]

Melting Point 47 - 51 °C [3]

Boiling Point 232 - 235 °C @ 760 mmHg [3]

Flash Point > 112 °C [3]

Solubility Insoluble in water [4]

Hazard Identification and Classification
4-Amino-2-bromo-6-chlorophenol is classified as hazardous. The following table summarizes

its GHS classification.

Hazard Class Category Citation(s)

Acute Toxicity, Oral 4 [1][2]

Acute Toxicity, Dermal 4 [1]

Acute Toxicity, Inhalation 4 [1]

Skin Corrosion/Irritation 2 [1][3]

Serious Eye Damage/Eye

Irritation
2A [1][3]

Specific Target Organ Toxicity

(Single Exposure)
3 [3]
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GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[5]

4-Amino-2-bromo-6-chlorophenol

Hazard Pictograms Hazard Statements

GHS Classification Signal Word: Warning

GHS07
(Exclamation Mark) H302 | Harmful if swallowed H312 | Harmful in contact with skin H315 | Causes skin irritation H319 | Causes serious eye irritation H332 | Harmful if inhaled H335 | May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Classification for 4-Amino-2-bromo-6-chlorophenol.

Toxicological Data
The following table summarizes the available acute toxicity data. Detailed experimental

protocols for these studies are not provided in the source safety data sheets. The LD50 (Lethal

Dose, 50%) represents the dose required to kill half the members of a tested population.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-6-chlorophenol
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds023792
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-6-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-6-chlorophenol
https://www.fishersci.com/store/msds?partNumber=AC173531000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-6-chlorophenol
https://www.fishersci.com/store/msds?partNumber=AC173531000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-6-chlorophenol
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/130915
https://www.benchchem.com/product/b1286634?utm_src=pdf-body-img
https://www.benchchem.com/product/b1286634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity
Endpoint

Route Species Value Citation(s)

LD50 Oral Rat 500 mg/kg (ATE) [4]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above are not available in

the reviewed Safety Data Sheets. The provided data, such as the LD50 value, is typically

determined through standardized testing guidelines, for example, those established by the

Organisation for Economic Co-operation and Development (OECD).

General Methodology for Acute Oral Toxicity (OECD 423): The substance is administered in a

single dose to a group of fasted animals. The animals are observed for up to 14 days for signs

of toxicity and mortality. The LD50 is then calculated based on the mortality data.

First-Aid Measures
In case of exposure, immediate action is critical. The following diagram outlines the

recommended first-aid procedures.
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Exposure Event

Routes of Exposure & Immediate Actions

Medical Attention

Exposure to
4-Amino-2-bromo-6-chlorophenol

Inhalation:
Move to fresh air.

Provide artificial respiration if not breathing.

Skin Contact:
Wash immediately with soap and water.

Remove contaminated clothing.

Eye Contact:
Rinse with water for at least 15 minutes.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

Fire-Fighting Measures
This substance is combustible but not highly flammable.
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Parameter Value Citation(s)

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, chemical

foam.

[3][6]

Specific Hazards

Emits toxic and corrosive

fumes under fire conditions,

including carbon oxides,

nitrogen oxides, hydrogen

chloride, and hydrogen

bromide.

[3][6]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear to

prevent contact with skin and

eyes.

[3]

Handling and Personal Protection
Proper handling and the use of personal protective equipment are essential to minimize

exposure risk.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Facilities should be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE): The following diagram illustrates the recommended PPE

for handling this compound.
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Researcher/Handler

Recommended Personal Protective Equipment

Personnel Handling Compound

Hand Protection

Wear appropriate chemical-resistant gloves.

Eye/Face Protection

Use safety glasses with side-shields or chemical goggles.

Body Protection

Wear a lab coat or other protective clothing.

Respiratory Protection

Use a NIOSH/MSHA approved respirator if ventilation is inadequate or dust is generated.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Safe Handling.

Storage and Disposal
Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[3][4]

Do not allow the product to enter drains or household garbage.[4]
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[6]

Conditions to Avoid: Exposure to light and incompatible products.[6]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, hydrogen chloride gas, and hydrogen bromide.[3][6]

This document is intended as a technical guide and does not replace the official Safety Data

Sheet (SDS) provided by the manufacturer. Always refer to the original SDS for the most

current and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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